1-(3-Methoxyphenyl)propan-2-amine hydrochloride
1-(3-Methoxyphenyl)propan-2-amine hydrochloride
3-Methoxyamphetamine (3-MA) is a derivative of amphetamine that acts as a central nervous system stimulant by releasing serotonin, dopamine, and norepinephrine. It has appeared as a designer drug alternative to MDMA, along with the related compound 4-MA (Item No. 12041). This product is intended only for forensic and research purposes.
Brand Name:
Vulcanchem
CAS No.:
35294-10-1
VCID:
VC0147568
InChI:
InChI=1S/C10H15NO.ClH/c1-8(11)6-9-4-3-5-10(7-9)12-2;/h3-5,7-8H,6,11H2,1-2H3;1H
SMILES:
CC(CC1=CC(=CC=C1)OC)N.Cl
Molecular Formula:
C10H16ClNO
Molecular Weight:
201.69 g/mol
1-(3-Methoxyphenyl)propan-2-amine hydrochloride
CAS No.: 35294-10-1
Reference Standards
VCID: VC0147568
Molecular Formula: C10H16ClNO
Molecular Weight: 201.69 g/mol
CAS No. | 35294-10-1 |
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Product Name | 1-(3-Methoxyphenyl)propan-2-amine hydrochloride |
Molecular Formula | C10H16ClNO |
Molecular Weight | 201.69 g/mol |
IUPAC Name | 1-(3-methoxyphenyl)propan-2-amine;hydrochloride |
Standard InChI | InChI=1S/C10H15NO.ClH/c1-8(11)6-9-4-3-5-10(7-9)12-2;/h3-5,7-8H,6,11H2,1-2H3;1H |
Standard InChIKey | DZZOPEUEYCVTQM-UHFFFAOYSA-N |
SMILES | CC(CC1=CC(=CC=C1)OC)N.Cl |
Canonical SMILES | CC(CC1=CC(=CC=C1)OC)N.Cl |
Appearance | Assay:≥98%A crystalline solid |
Description | 3-Methoxyamphetamine (3-MA) is a derivative of amphetamine that acts as a central nervous system stimulant by releasing serotonin, dopamine, and norepinephrine. It has appeared as a designer drug alternative to MDMA, along with the related compound 4-MA (Item No. 12041). This product is intended only for forensic and research purposes. |
Synonyms | MMA; 3-MA; meta-Methoxyamphetamine; m-MA; 3-methoxy-α-methyl-benzeneethanamine, monohydrochloride |
PubChem Compound | 3029807 |
Last Modified | Nov 11 2021 |
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